Cas no 23432-39-5 (6-Methoxyquinolin-4-OL)
6-Methoxyquinolin-4-OL Properties
Names and Identifiers
-
- 6-Methoxyquinolin-4-ol
- 4-Hydroxy-6-methoxyquinoline
- 6-methoxy-4-Quinolinol
- 6-Methoxyl-4-quinolinol
- 6-Methoxyquinolin-4(1H)-one
- 6-Methoxy-4-Hydroxyquinoline
- 6-Methoxy-quinolin-4-ol
- 6-methoxy-4-quinolone
- 4-Quinolinol, 6-methoxy-
- 6-methoxy-1H-quinolin-4-one
- NSC76096
- PubChem8307
- methyl a-bromobutyrate
- 6-METHOXYQUINOLINE-4-OL
- 4(1H)-Quinolinone,6-methoxy-
- RVTLXJLNIDCHKT-UHFFFAOYSA-N
- QU135
- KUC100213N
- SCHEMBL591852
- DTXSID30929917
- 23432-39-5
- NSC-76096
- CS-W017452
- AM20050805
- KUC100213
- 6-methoxyl-4-hydroxyquinoline
- BCP26981
- MFCD00014662
- O11608
- NSC-266150
- 4-Hydroxy-6-methoxyquinoline, AldrichCPR
- AB01174
- SB67585
- J-650159
- AS-19413
- AM20050978
- EN300-227567
- 6-methoxy-4(1H)-Quinolinone
- FT-0758500
- AKOS009580858
- Z1198147445
- 13788-72-2
- AKOS002337449
- FT-0618663
- SY041593
- NSC266150
- 4(1H)-Quinolinone, 6-methoxy-
- STL468853
- DB-031213
- 6-methoxy-1,4-dihydroquinolin-4-one
- +Expand
-
- MFCD00014662
- RVTLXJLNIDCHKT-UHFFFAOYSA-N
- 1S/C10H9NO2/c1-13-7-2-3-9-8(6-7)10(12)4-5-11-9/h2-6H,1H3,(H,11,12)
- O(C([H])([H])[H])C1C([H])=C([H])C2=C(C(C([H])=C([H])N2[H])=O)C=1[H]
Computed Properties
- 175.06300
- 1
- 3
- 1
- 175.063
- 13
- 237
- 0
- 0
- 0
- 0
- 0
- 1
- 0.6
- 3
- 0
- 38.3
Experimental Properties
- 1.94900
- 42.35000
- 1.573
- 351.8°C at 760 mmHg
- 242-247°C
- 148.2°C
- 1.199
6-Methoxyquinolin-4-OL Security Information
- GHS05 GHS07
- 3
- 26-39
- Xn
- NONH for all modes of transport
- H302-H318
- P280-P305+P351+P338
- Sealed in dry,Room Temperature
- 22-41
- Danger
6-Methoxyquinolin-4-OL Customs Data
- 2933499090
-
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methoxyquinolin-4-OL Price
6-Methoxyquinolin-4-OL Suppliers
6-Methoxyquinolin-4-OL Related Literature
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1. 227. The chemistry of simple heterocyclic systems. Part V. A comparative study of some 4-substituted cinnolines, quinazolines, and quinolinesJ. R. Keneford,J. S. Morley,J. C. E. Simpson,P. H. Wright J. Chem. Soc. 1950 1104
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2. 231. Synthetic antimalarials. Part XLVI. Some 4-dialkylaminoalkylaminoquinoline derivativesJustus K. Landquist J. Chem. Soc. 1951 1038
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Sanghye Shin,Yechan Kim,Kiho Kim,Sungwoo Hong Org. Biomol. Chem. 2014 12 5719
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4. Formula index
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5. 54. Synthetic antimalarials. Part XXXV. Further arylaminodialkylaminoalkylaminoquinoline derivativesG. M. Bennett,P. C. Crofts,D. H. Hey J. Chem. Soc. 1949 227
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6. 319. Attempts to find new antimalarials. Part XXX. The synthesis of derivatives of quinolino(4′ : 3′-2 : 3)quinolineWilliam O. Kermack,Nora E. Storey J. Chem. Soc. 1951 1389
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7. Synthesis of aminoquinolones from triazoles via carboxamidoketenimine and amidinoketene intermediatesV. V. Ramana Rao,Curt Wentrup J. Chem. Soc. Perkin Trans. 1 1998 2583
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8. Cyclic amidines. Part II. Derivatives of 2-amino-4-hydroxyquinolineR. Hardman,M. W. Partridge J. Chem. Soc. 1954 3878
-
9. 545. Pyranoquinolines. Part IIK. Elliott,E. Tittensor J. Chem. Soc. 1961 2796
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Ned D. Heindel,Cyrus J. Ohnmacht,James Molnar,Peter D. Kennewell J. Chem. Soc. C 1969 1369
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